Cas no 942010-66-4 (4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide)
4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide
- F2333-0280
- 4-methyl-2-[(3-methylphenyl)carbamoylamino]-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide
- 4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide
- AKOS024640246
- 942010-66-4
- 4-methyl-N-(4-sulfamoylphenethyl)-2-(3-(m-tolyl)ureido)thiazole-5-carboxamide
-
- Inchi: 1S/C21H23N5O4S2/c1-13-4-3-5-16(12-13)25-20(28)26-21-24-14(2)18(31-21)19(27)23-11-10-15-6-8-17(9-7-15)32(22,29)30/h3-9,12H,10-11H2,1-2H3,(H,23,27)(H2,22,29,30)(H2,24,25,26,28)
- InChI Key: NYNMXTHCNKBLOS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CCNC(C1=C(C)N=C(NC(NC2=CC=CC(C)=C2)=O)S1)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 473.11914658g/mol
- Monoisotopic Mass: 473.11914658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 180Ų
4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2333-0280-2μmol |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-5μmol |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-10μmol |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-20μmol |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-1mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-2mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-3mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-4mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-5mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2333-0280-10mg |
4-methyl-2-{[(3-methylphenyl)carbamoyl]amino}-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-5-carboxamide |
942010-66-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide
4-Methyl-2-{(3-Methylphenyl)carbamoylamino}-N-2-(4-Sulfamoylphenyl)ethyl-1,3-Thiazole-5-Carboxamide: A Comprehensive Overview
4-Methyl-2-{(3-Methylphenyl)carbamoylamino}-N-2-(4-Sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide (CAS No. 942010-66-4) is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system, which serves as a scaffold for various functional groups that contribute to its unique properties.
The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. In this compound, the thiazole ring is substituted with a methyl group at position 4 and a carboxamide group at position 5. Additionally, the compound features a carbamoylamino group attached to the thiazole ring at position 2. This group is further substituted with a 3-methylphenyl moiety, which introduces aromaticity and potential electronic effects into the molecule. The N-2-(4-sulfamoylphenyl)ethyl group attached to the carboxamide moiety adds another layer of complexity to the structure, enhancing the compound's functional diversity.
Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of multiple functional groups in this compound suggests that it may exhibit a wide range of biological activities. For instance, the sulfamoyl group is known to enhance solubility and bioavailability, while the aromatic rings can contribute to molecular stability and interactions with biological targets.
One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that certain thiazole derivatives can inhibit key enzymes involved in tumor growth and metastasis. The carbamoylamino group in this compound may play a critical role in targeting specific proteins or pathways associated with cancer progression. Furthermore, the methyl substituents on both the thiazole ring and the phenyl groups could influence the compound's pharmacokinetics, making it more suitable for therapeutic use.
In addition to its pharmacological applications, this compound has shown potential in material science as well. The thiazole ring's ability to form stable coordination complexes makes it an attractive candidate for use in catalysis or as a building block for advanced materials. The sulfamoyl group could also contribute to hydrogen bonding networks, enhancing the material's mechanical properties.
From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of intermediate compounds, such as substituted phenyl carbamates or sulfonamides, which are then coupled with appropriately substituted thiazole derivatives through amide bond formation or other coupling reactions.
The characterization of this compound relies on advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of molecular weight and structural integrity, ensuring that the synthesized product matches the intended design.
Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound in biological systems. Understanding how it interacts with cellular components will be crucial for optimizing its therapeutic potential. Additionally, efforts are being made to explore its scalability for industrial production, which will be essential for transitioning from laboratory studies to clinical applications.
In conclusion, 4-Methyl-2-{(3-Methylphenyl)carbamoylamino}-N-2-(4-Sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With its unique structural features and promising biological profile, this compound holds significant potential for advancing both pharmacological research and material science.
942010-66-4 (4-methyl-2-{(3-methylphenyl)carbamoylamino}-N-2-(4-sulfamoylphenyl)ethyl-1,3-thiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)